Cas no 5461-09-6 (9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]-)
5461-09-6 structure
Product Name:9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]-
CAS No:5461-09-6
MF:C12H8Cl2N4S
MW:311.18971824646
CID:381316
PubChem ID:3609724
Update Time:2025-04-19
9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]-
- AKOS003931049; 6-(3,4-dichloro-benzylmercapto)-7(9)H-purine; 6-[(3,4-dichlorobenzyl)sulfanyl]-7H-purine; AC1MTY61; NSC23911; 6-(3,4-Dichlor-benzylmercapto)-7(9)H-purin;
- 6-[(3,4-dichlorophenyl)methylsulfanyl]-7H-purine
- 5461-09-6
- NSC-23911
- NSC23911
- DTXSID30394146
- AKOS003931049
-
- Inchi: 1S/C12H8Cl2N4S/c13-8-2-1-7(3-9(8)14)4-19-12-10-11(16-5-15-10)17-6-18-12/h1-3,5-6H,4H2,(H,15,16,17,18)
- InChI Key: IHLCEWITLZHIEG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CSC1=C2C(=NC=N1)N=CN2)Cl
Computed Properties
- Exact Mass: 309.98494
- Monoisotopic Mass: 309.985
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- Density: 1.61
- Boiling Point: 454°C at 760 mmHg
- Flash Point: 228.4°C
- Refractive Index: 1.764
- PSA: 49.44
- LogP: 3.95200
9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
5461-09-6 (9H-Purine,6-[[(3,4-dichlorophenyl)methyl]thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk